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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559

An In-depth Technical Guide to the Health and Safety of 3-bromobenzene-1,2-diol

This guide provides comprehensive health and safety information for 3-bromobenzene-1,2-diol (CAS:
14381-51-2), also known as 3-bromocatechol. It is intended for researchers, scientists, and
professionals in drug development who may handle this compound. The information is compiled from
various safety data sheets and chemical databases.

Chemical Identification

This section provides basic identifying information for 3-bromobenzene-1,2-diol.

Identifier Value

IUPAC Name 3-bromobenzene-1,2-diol[1]

Synonyms 3-Bromocatechol, 1-Bromo-2,3-dihydroxybenzene,
3-Bromopyrocatechol[1][2]

CAS Number 14381-51-2[1]

Molecular Formula CeHsBrO2[1][3]

Molecular Weight 189.01 g/mol [1]

Appearance White to gray to brown powder, crystal, or solid

Hazard Identification and GHS Classification

3-bromobenzene-1,2-diol is classified as a hazardous substance. Appropriate precautions must be
taken during handling and use.
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GHS Classification Hazard Class and Category Hazard Statement
Pictogram ngcontent-ng-c1205671314="" Signalsabr Wamng[n§elrted">s.alt te
Skin Corrosion/Irritation Skin Irritation (Category 2)[1] H315: Causes skin irritation[1][2]

) o o H319: Causes serious eye
Serious Eye Damage/Irritation Eye Irritation (Category 2A)[1] o

irritation[1][2]
Specific Target Organ Toxicit H335: May cause respirato
p_ g g Y STOT SE (Category 3)[1] S Y P i

(Single Exposure) irritation[1][2]

Note: Some sources also state the substance is "Not classified"[2][4]. However, the detailed GHS
classification indicating irritation hazards should be prioritized for safety considerations.

Toxicological Information

The toxicological properties of 3-bromobenzene-1,2-diol have not been thoroughly investigated[5].
The available information is primarily qualitative and derived from its GHS classification.

Route of Exposure Potential Health Effects

Inhalation May cause respiratory tract irritation[1][5].

) Causes skin irritation. May be harmful if absorbed
Skin Contact

through the skin[1][5].
Eye Contact Causes serious eye irritation[1][5].
Ingestion May be harmful if swallowed[5].

Note: No quantitative toxicity data such as LD50 or LC50 values were available in the consulted
resources.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value

Melting Point 40-41 °CJ[3][6]

Boiling Point 242.6 - 243 °C at 760 mmHg[6][7]

Density 1.844 g/lcm3[3][7]

Flash Point 100.5 - 101 °C[6][7]

Solubility Soluble in organic solvents; sparingly soluble in
water[3][8].

pKa 8.26 + 0.10 (Predicted)

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure safety.

Engineering Controls and Personal Protective Equipment
(PPE)

Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation
and inhalation of dust and aerosols[2][5].

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU) or
NIOSH (US) standards[2][5].

Skin Protection: Handle with chemical-impermeable gloves (inspected prior to use). Wear protective
clothing, which may include a lab coat or a full suit protecting against chemicals[2][5].

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face
respirator[2].

Handling Procedures

Avoid contact with skin, eyes, and clothing[2][9].
Avoid breathing dust, mist, gas, or vapors[2].
Use non-sparking tools and take measures to prevent the buildup of electrostatic charge[2][5].

Keep away from sources of ignition[5].
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o Wash hands thoroughly after handling[10].

Storage Conditions

 Store in a tightly closed container in a dry, cool, and well-ventilated place[2][5].
o Keep away from heat, sparks, and open flames[10][11].

o Store apart from incompatible materials (e.g., strong oxidizing agents) and foodstuff containers[2][11]
[12].

o Store at room temperature under an inert atmosphere[6].

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are essential in case of exposure.

Exposure Route First-Aid Measures

Move the person into fresh air. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration and consult a doctor immediately[2][5].

) Immediately take off contaminated clothing. Wash off
Skin Contact .
with soap and plenty of water. Consult a doctor[2][5].

Rinse cautiously with pure water for at least 15
Eye Contact minutes. Remove contact lenses if present and easy

to do. Consult a doctor[2].

Do NOT induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an unconscious
Ingestion )
person. Call a doctor or Poison Control Center

immediately[2][5].

Accidental Release and Disposal
Accidental Release Measures

o Personal Precautions: Use personal protective equipment (PPE). Ensure adequate ventilation.
Remove all sources of ignition. Evacuate personnel to safe areas and keep people upwind of the

spill[2][5].
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» Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product
enter drains; discharge into the environment must be avoided[2][5].

o Containment and Cleaning Up: Contain spillage. Collect with an electrically protected vacuum
cleaner or by wet-brushing. Place in a suitable, closed container for disposal. Use spark-proof
tools[2][5].

Disposal Considerations

Dispose of surplus and non-recyclable solutions through a licensed disposal company. Burn in a
chemical incinerator equipped with an afterburner and scrubber, but exercise extra care as the material
may be combustible[5]. Dispose of containers in accordance with local, regional, and national
regulations.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[2][5].

» Specific Hazards: Under fire conditions, hazardous decomposition products can form, including
carbon oxides and hydrogen bromide gas[5][10]. Vapors may form explosive mixtures with air at
elevated temperatures[10].

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary[2][5]. Use a water spray to cool unopened containers[5].

Example Experimental Protocol: Synthesis
While no specific safety-related experimental protocols were found, the following synthesis protocol
illustrates the level of detail required for methodological documentation in a research setting.

Synthesis of 3-bromocatechol from 2-bromo-6-methoxyphenol[6]

» Reaction Setup: Slowly add boron tribromide (1 M in dichloromethane, 43.1 mmol, 43.0 mL) to a
solution of 2-bromo-6-methoxyphenol (8.00 g, 39.4 mmol) in anhydrous dichloromethane (40 mL) at
-78 °C.

Reaction Execution: Stir the reaction mixture for 1 hour at room temperature.

Quenching: Pour the reaction mixture into ice water and continue to stir for 30 minutes.

Extraction: Perform an extraction with dichloromethane (3 x 30 mL).
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o Work-up: Combine the organic layers, dry with anhydrous magnesium sulfate, and concentrate to
yield the target product.

o Analysis: Analyze the product using Thin Layer Chromatography (TLC) with a mobile phase of
toluene/ethyl acetate (9:1), which should show an Rf value of 0.2[6]. Further characterization can be
done using *H and 3C NMR spectroscopy[6].

Visualized Workflow: Safe Handling Procedure

The following diagram outlines a logical workflow for the safe handling of 3-bromobenzene-1,2-diol,
from initial assessment to final disposal.
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Caption: Workflow for the safe handling of 3-bromobenzene-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b077559?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/bromocatechol
https://www.echemi.com/sds/3-bromobenzene-1-2-diol-pd180727135202.html
https://www.chemsrc.com/en/cas/14381-51-2_27114.html
https://wap.guidechem.com/encyclopedia/3-bromobenzene-1-2-diol-dic18185.html
https://gustavus.edu/academics/departments/chemistry/documents/documents/Bromobenzene.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB1841028_EN.htm
http://www.ichemical.com/products/14381-51-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841028.htm
https://www.spectrumchemical.com/media/sds/B1150_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/175730?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC106682500&productDescription=BROMOBENZENE%2C+99%25+250MLBROMOB&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://www.benchchem.com/product/b077559#health-and-safety-information-for-handling-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#health-and-safety-information-for-handling-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#health-and-safety-information-for-handling-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#health-and-safety-information-for-handling-3-bromobenzene-1-2-diol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of essential
and advanced chemicals, empowering scientists and
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